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Compound of Interest

Compound Name: SMBA1

Cat. No.: B15580956

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. The proper handling and disposal of chemical compounds are
critical components of this responsibility. This document provides essential safety and logistical
information for the proper disposal of SMBA1, a high-affinity and selective activator of Bax.

SMBA1 Chemical and Physical Properties

A thorough understanding of a compound's properties is the first step toward safe handling and
disposal. The following table summarizes the key quantitative data for SMBA1.[1][2]

Property Value

Molecular Weight 315.32 g/mol

Formula C20H13NOs3

Appearance Solid, White to Beige Powder
Melting Point/Range 125-129°C/ 257 - 264.2 °F
Boiling Point/Range 228 °C [ 442.4 °F

Flash Point 180 °C/ 356 °F

Purity =298% (HPLC)

Storage Temperature -20°C
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Hazard Identification and Safety Precautions

SMBAL1 is classified as hazardous.[2] It is harmful if swallowed and is suspected of causing
genetic defects.[3] Therefore, strict adherence to safety protocols is mandatory during handling
and disposal.

Key Hazard Statements:

o Harmful if swallowed.[2][3]

o Suspected of causing genetic defects.[3]

Essential Personal Protective Equipment (PPE):

o Eye Protection: Wear approved safety glasses or goggles.[2]

e Hand Protection: Wear appropriate chemical-resistant gloves.[2]

o Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[2]
» Respiratory Protection: If dust formation is likely, use a NIOSH-approved respirator.

Step-by-Step Disposal Protocol for SMBA1

The following procedure outlines the recommended steps for the safe disposal of SMBA1
waste. This protocol is based on general best practices for hazardous chemical waste disposal
and should be adapted to comply with your institution's and local regulations.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect all solid SMBA1 waste, including contaminated consumables (e.g., weighing
paper, pipette tips, gloves), in a dedicated, clearly labeled hazardous waste container.

o The container must be made of a material compatible with the chemical and have a
secure lid to prevent spills and exposure.
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o Do not mix SMBA1 waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

Liguid Waste (Solutions):

o If SMBA1 is in a solvent, collect the liquid waste in a sealed, leak-proof, and clearly
labeled hazardous waste container.

o The label should include the chemical name ("SMBA1"), the solvent used, and the
approximate concentration.

o Never dispose of SMBA1 solutions down the drain.[4]
Empty Containers:

o "Empty" containers that held SMBA1 should be treated as hazardous waste unless triple-
rinsed with a suitable solvent.

o The rinsate from cleaning the container must be collected and disposed of as hazardous
liquid waste.

. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
("SMBA1"), and any other information required by your institution.

Store the waste containers in a designated, secure area away from incompatible materials
such as strong oxidizing agents and strong bases.[2]

The storage area should be well-ventilated.
. Arranging for Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
arrange for the pickup and disposal of the SMBA1 waste.

Provide them with accurate information about the waste, including its composition and
quantity.
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o Follow all instructions provided by the EHS office or the disposal contractor.

Experimental Workflow for SMBA1 Disposal

The following diagram illustrates the logical workflow for the proper disposal of SMBA1, from

waste generation to final disposal.

Waste Generation

Solid Waste
(Contaminated materials)
Waste Collection & Segregation Interim Storage Final Disposal
- . . . Follow Regulati . .
Liquid Waste ‘ } Collect in Labeled Securely Sealed Store in Designated Schedule Pickup Contact EHS or ollowRegulations Proper Disposal via
(SMBAL1 solutions) I 1 Hazardous Waste Container Secure Area Licensed Contractor Approved Facility
Empty Containers

Click to download full resolution via product page

Logical workflow for the proper disposal of SMBAL.

Disclaimer: This information is intended as a guide and does not replace the specific protocols
and regulations of your institution. Always consult your institution's Environmental Health and
Safety (EHS) office for detailed procedures and requirements for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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